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Compound of Interest

Compound Name: Platinum;titanium

Cat. No.: B14340875

This technical guide provides a comprehensive overview of the intermetallic compounds found
in the Platinum-Titanium (Pt-Ti) system. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on the phase diagram, crystal
structures, thermodynamic properties, experimental protocols for synthesis and
characterization, and relevant applications in catalysis and biomedicine.

Platinum-Titanium Phase Diagram and Intermetallic
Compounds

The Pt-Ti binary system is characterized by the formation of several stable intermetallic
compounds. The phase relationships are complex and have been the subject of revisions over
the years. The established intermetallic phases include PtsTi, PtTi, TiPts, and TisPt, among
others. A revised phase diagram focusing on the 30 to 60 at.% platinum range has been a
significant area of study.[1][2]

A key feature of the Pt-Ti system is the martensitic transformation of the TiPt phase from a
high-temperature B2 structure to a low-temperature B19 structure around 1000°C, which is of
interest for high-temperature shape memory applications.[1] Invariant reactions, such as
eutectic and peritectoid reactions, govern the formation of these intermetallic phases at specific
temperatures and compositions. For instance, a eutectic reaction between TizPt and (-TiPt
occurs at approximately 35 at.% Pt and 1424+10°C.[2] Another significant reaction is the
peritectoid formation of TiaPts from B-TiPt and TisPt at 1205+10°C.[2]
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Crystallographic and Thermodynamic Data

The intermetallic compounds in the Pt-Ti system adopt various crystal structures. The precise

lattice parameters can vary depending on the specific composition and heat treatment.

Lattice
Crystal Pearson Space
Compound Prototype Parameter
Structure Symbol Group
(@) (A)
PtsTi Cubic (L12) cP4 Pm-3m AuCus 3.898
] Tetragonal ~4.59 (a),
PtTi tP4 P4/mmm AuCu
(L1o) ~3.91 (c)
TiPts Hexagonal hP8 P6s/mmc NisSn
TisPt Cubic (A15) cP8 Pm-3n CrsSi ~5.02
PtsTi Tetragonal t118 [4/mmm

Note: The lattice parameters are approximate values and can vary. Data for some compounds

is incomplete in the readily available literature.

Thermodynamic data for the Pt-Ti system is crucial for understanding phase stability and

formation. The standard enthalpy of formation (AH®f) provides insight into the energetic

favorability of these compounds.
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Standard Enthalpy of Formation (AH°f)

Compound

(kd/imol)
PtTi -159.3+£12.9
PtsTi Data not readily available
TiPts Data not readily available
TisPt Data not readily available

Experimental Protocols
Synthesis of Pt-Ti Intermetallic Compounds by Arc
Melting

Arc melting is a common technique for synthesizing intermetallic compounds from high-purity
elemental precursors.

Methodology:

e Precursor Preparation: High-purity platinum (e.g., 99.95%) and titanium (e.g., 99.99%) are
weighed in the desired stoichiometric ratios.

o Chamber Preparation: The arc melting chamber is evacuated to a high vacuum (e.g., 10>
torr) and then backfilled with a high-purity inert gas, such as argon, to prevent oxidation of
the reactive titanium. A titanium getter is often melted first to further purify the atmosphere.

e Melting: A non-consumable tungsten electrode is used to strike an arc with the raw materials
placed in a water-cooled copper hearth. The high temperature of the arc melts the elements.

» Homogenization: To ensure a homogeneous alloy, the resulting button is flipped and re-
melted multiple times (typically 3-5 times).

e Annealing (Optional): The as-cast alloy can be sealed in a quartz tube under vacuum and
annealed at a specific temperature to achieve phase equilibrium and promote ordering.
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Characterization by X-Ray Diffraction (XRD)

XRD is essential for identifying the crystal structure and phase purity of the synthesized Pt-Ti
compounds.

Methodology:

o Sample Preparation: The bulk alloy is crushed into a fine powder using a mortar and pestle
(e.g., agate) to ensure random orientation of the crystallites. The powder is then mounted
onto a sample holder.

» Data Collection: The XRD pattern is collected using a diffractometer with a Cu Ka radiation
source (A = 1.5406 A). The scan is typically performed over a 20 range of 20° to 100° with a
step size of 0.02° and a dwell time of 1-2 seconds per step.

o Phase Identification: The resulting diffraction pattern is analyzed by comparing the peak
positions and intensities to standard diffraction patterns from databases such as the
International Centre for Diffraction Data (ICDD).

o Lattice Parameter Refinement: For precise determination of lattice parameters, Rietveld
refinement of the diffraction data can be performed.

Applications in Catalysis

Pt-Ti intermetallic compounds have shown significant promise as catalysts, particularly in
hydrogenation reactions. The formation of intermetallic structures can modify the electronic
properties of platinum, leading to enhanced catalytic activity and selectivity.

Hydrogenation of Alkenes

The hydrogenation of alkenes on platinum-based catalysts is a fundamental reaction in organic
chemistry. The Horiuti-Polanyi mechanism is a widely accepted model for this process on metal
surfaces. In the context of Pt-Ti intermetallics, the presence of titanium can influence the
adsorption energies of the reactants and intermediates.
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Biomedical Applications

Titanium and its alloys are widely used in biomedical implants due to their excellent
biocompatibility, corrosion resistance, and mechanical properties.[3] While pure titanium and
alloys like Ti-6Al-4V are common, the inclusion of platinum can further enhance corrosion
resistance. However, the cellular response to Pt-Ti intermetallic compounds is an area of
ongoing research. The interaction of implant surfaces with biological systems is initially
mediated by the adsorption of proteins, which then influences cellular attachment and
signaling.

Cellular Adhesion on Titanium-based Surfaces

The adhesion of cells, such as osteoblasts, to a titanium implant surface is a critical step in
osseointegration. This process is primarily mediated by transmembrane proteins called
integrins, which bind to extracellular matrix (ECM) proteins adsorbed onto the implant surface.
This binding initiates a cascade of intracellular signaling events.

Click to download full resolution via product page

While the general mechanism of cell adhesion to titanium is well-studied, the specific influence
of Pt-Ti intermetallic phases on the adsorption of ECM proteins and subsequent integrin-
mediated signaling requires further investigation to fully understand their biocompatibility. Some
studies suggest that while platinum can increase corrosion resistance, it may also shield the
beneficial properties of titanium, potentially decreasing bone formation.[4] Therefore, the
specific composition and surface characteristics of Pt-Ti intermetallic implants are critical
factors in determining their in-vivo performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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